N-(2-(benzofuran-2-yl)-2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-1-methyltriazole-4-carboxamide
• InChI: InChI=1S/C15H16N4O3/c1-19-9-11(17-18-19)15(20)16-8-14(21-2)13-7-10-5-3-4-6-12(10)22-13/h3-7,9,14H,8H2,1-2H3,(H,16,20)
• InChI Key: KYUOVEAKJUKADD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NCC(C2=CC3=CC=CC=C3O2)OC
• Molecular Formula: C15H16N4O3
• Molecular Weight: 300.31 g/mol

Description

Benzofuran is a heterocyclic compound found naturally in plants and can also be obtained through synthetic reactions. It’s a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. Benzofuran derivatives have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran derivatives can be synthesized through various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves the construction of a benzofuran ring by proton quantum tunneling.

Molecular Structure Analysis

The chemical structure of benzofuran is composed of fused benzene and furan rings. The structure of specific benzofuran derivatives would depend on the additional functional groups attached to this core structure.

Chemical Reactions Analysis

Benzofuran derivatives can undergo various chemical reactions. For instance, they can participate in Sonogashira cross-coupling reactions under ambient conditions. They can also undergo hydroalkoxylation reactions to afford benzo[b]furans in good yields.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary widely depending on their specific structure. For instance, some benzofuran derivatives have been found to exhibit semiconductor behavior.

Scientific Research Applications

Antimicrobial Activity

• Benzofuran derivatives have demonstrated antimicrobial properties. .

Sensor Applications

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Mechanism of Action

Target of Action

Benzofuran derivatives, which this compound is a part of, have been found to exhibit a wide range of biological and pharmacological applications . They have been used in the treatment of various diseases such as cancer or psoriasis .

Mode of Action

It’s known that benzofuran derivatives can interact with various biological targets, leading to changes in cellular functions .

Biochemical Pathways

Benzofuran derivatives have been reported to impact a variety of biological pathways, contributing to their wide array of biological activities .

Pharmacokinetics

It’s known that improved bioavailability is one of the targets achieved with most of the more recent benzofuran compounds, allowing for once-daily dosing .

Result of Action

Benzofuran derivatives have been reported to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Action Environment

It’s known that the effectiveness of benzofuran derivatives can be influenced by various factors, including the conditions under which they are synthesized .

Safety and Hazards

The safety and hazards associated with benzofuran derivatives can also vary depending on their specific structure. For example, 2-Benzofuranyl methyl ketone is not classified as a hazardous substance or mixture.

Future Directions

Benzofuran derivatives have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications in many aspects. Future research may focus on designing new drugs for various therapies that might give excellent results in in vivo/in vitro applications.